Cas no 2228444-45-7 (2-chloro-6-(1-ethynylcyclopropyl)pyridine)

• Product Name: 2-chloro-6-(1-ethynylcyclopropyl)pyridine
• CAS No: 2228444-45-7
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 6085083
• PubChem ID: 165737654
• Update Time: 2025-08-05

2-chloro-6-(1-ethynylcyclopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(1-ethynylcyclopropyl)pyridine
• EN300-1996213
• 2228444-45-7

• Inchi： 1S/C10H8ClN/c1-2-10(6-7-10)8-4-3-5-9(11)12-8/h1,3-5H,6-7H2
• InChI Key： IEDLVADLNWGLDO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(C#C)CC2)=N1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-chloro-6-(1-ethynylcyclopropyl)pyridine

Introduction to 2-chloro-6-(1-ethynylcyclopropyl)pyridine (CAS No: 2228444-45-7)

2-chloro-6-(1-ethynylcyclopropyl)pyridine, identified by the CAS number 2228444-45-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a chloro group at the 2-position and an ethynylcyclopropyl moiety at the 6-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various biologically active substances, particularly in the development of novel therapeutic agents.

The molecular structure of 2-chloro-6-(1-ethynylcyclopropyl)pyridine encompasses both electron-withdrawing and electron-donating groups, which contribute to its reactivity and potential applications in drug design. The chloro substituent enhances electrophilic aromatic substitution reactions, while the ethynylcyclopropyl group introduces a strained three-membered ring that can be further functionalized through cross-coupling reactions. These characteristics make it a versatile building block for constructing more complex molecules with desired pharmacological properties.

In recent years, there has been growing interest in leveraging such structural motifs for the development of new drugs targeting various diseases. The pyridine scaffold is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of functional groups like chloro and ethynylcyclopropyl further expands its utility by enabling diverse chemical transformations.

One of the most compelling aspects of 2-chloro-6-(1-ethynylcyclopropyl)pyridine is its potential in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating compounds that modulate kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive therapeutic targets. The ability to fine-tune the structure of 2-chloro-6-(1-ethynylcyclopropyl)pyridine allows researchers to optimize potency, selectivity, and pharmacokinetic profiles.

Moreover, the ethynylcyclopropyl group provides a handle for further functionalization via metal-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. By integrating 2-chloro-6-(1-ethynylcyclopropyl)pyridine into synthetic routes, chemists can access a broader spectrum of derivatives with tailored properties.

Recent advancements in drug discovery have highlighted the importance of computational chemistry and high-throughput screening in identifying promising candidates. The structural features of 2-chloro-6-(1-ethynylcyclopropyl)pyridine make it an ideal candidate for virtual screening campaigns aimed at identifying novel drug-like molecules. By leveraging computational tools, researchers can predict binding affinities and interactions with biological targets, thereby accelerating the drug development process.

The versatility of 2-chloro-6-(1-ethynylcyclopropyl)pyridine is further underscored by its role in developing treatments for infectious diseases. Pyridine derivatives have shown efficacy against various pathogens, including bacteria and viruses. The chloro and ethynylcyclopropyl substituents contribute to enhanced binding interactions with microbial targets, making this compound a valuable asset in antiviral and antibacterial drug design.

In conclusion, 2-chloro-6-(1-ethynylcyclopropyl)pyridine (CAS No: 2228444-45-7) represents a promising scaffold for pharmaceutical innovation. Its unique structural features enable diverse chemical modifications, making it instrumental in synthesizing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow further.